Cas no 3135-19-1 (Phenol,2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-butoxy-)

• Product Name: Phenol,2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-butoxy-
• CAS No: 3135-19-1
• MF: C₃₃H₃₉N₃O₆
• MW: 573.679269075394
• MDL: MFCD11046383
• CID: 303954
• PubChem ID: 135783912
• Update Time: 2025-05-28

Phenol,2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-butoxy- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(2Hydroxy-4Butoxyphengl)-1,3,5-Triazine
• Triazine 5
• BCP18071
• CS-0435374
• MFCD11046383
• 2,4,6-tris-(2'-Hydroxy-4'-butoxyphenyl)-1,3,5-triazine
• 6,6',6''-(1,3,5-Triazine-2,4,6-triyl)tris(3-butoxyphenol)
• 2,4,6-Tri(4'-butoxy-2'-hydroxyphenyl)-triazine
• 2-[4,6-bis(4-butoxy-2-hydroxyphenyl)-1,3,5-triazin-2-yl]-5-butoxyphenol
• 2,4,6-Tris(4-butoxy-2-hydroxyphenyl)-1,3,5-triazine
• SCHEMBL13021253
• T3870
• AMY11170
• 3135-19-1
• BOYPAYBWCQZOGC-UHFFFAOYSA-N
• G90059
• Phenol,2,2',2''-(1,3,5-triazine-2,4,6-triyl)tris[5-butoxy-

• MDL： MFCD11046383
• Inchi： 1S/C33H39N3O6/c1-4-7-16-40-22-10-13-25(28(37)19-22)31-34-32(26-14-11-23(20-29(26)38)41-17-8-5-2)36-33(35-31)27-15-12-24(21-30(27)39)42-18-9-6-3/h10-15,19-21,37-39H,4-9,16-18H2,1-3H3
• InChI Key： BOYPAYBWCQZOGC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)O)C1N=C(C2C=CC(=CC=2O)OCCCC)N=C(C2C=CC(=CC=2O)OCCCC)N=1)CCCC

Computed Properties

• Exact Mass: 573.28400
• Monoisotopic Mass: 573.28388597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 15
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.2E-6 g/L) (25 ºC),
• PSA: 127.05000
• LogP: 7.52610